Cas no 37067-30-4 (4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside)

37067-30-4 structure
Product name:4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside
4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-2-one,7-[[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]oxy]-4-methyl-
- 4-Methylumbelliferyl 2-Acetamido-2-deoxy-beta-D-glucopyranoside
- 4-Methylumbelliferyl-2-acetamido-2-deoxy-β-D-glucopyranoside
- 4-Methylumbelliferyl
- 4-METHYLUMBELLIFERYL 2-ACETAMIDO-2-DEOXY-B-D-GLUCOPYRANOSIDE
- 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside
- 4-METHYLUMBELLIFERYL-N-ACETYL-BETA-D-GLUCOSAMINIDE
- 4-METHYLUMBELLIFERYL-N-ACETYL-β-D-GLUCOSAMINIDE
- -<small>D<
- GLCNAC1-B-4MU
- MeMantine Hydrochloride
- Methylumbelliferyl-N-acetyl-b-D-glucosaminide
- 4-Methylumbelliferyl-2-acetamido-2-deoxy-β-D-glucopyranoside
- 4-Methylumbelliferyl N-Acetyl-β-D-glucosaminide
- 7-[[2-Acetamido-2-deoxy-beta-D-glucopyranosyl]oxy]-4-methyl-2H-1-benzopyran-2-one
- 4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside
-
- MDL: MFCD00065481
- Inchi: InChI=1S/C18H21NO8/c1-8-5-14(22)26-12-6-10(3-4-11(8)12)25-18-15(19-9(2)21)17(24)16(23)13(7-20)27-18/h3-6,13,15-18,20,23-24H,7H2,1-2H3,(H,19,21)/t13-,15-,16-,17-,18-/m1/s1
- InChI Key: PAVCYMSNMRWMAK-DMYIEBNJSA-N
- SMILES: CC1=CC(OC2=C1C=CC(O[C@H]3[C@H](NC(C)=O)[C@@H](O)[C@H](O)[C@H](O3)CO)=C2)=O
Computed Properties
- Exact Mass: 379.12700
- Monoisotopic Mass: 379.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 135
Experimental Properties
- Color/Form: Not determined
- Density: 1.4163 (rough estimate)
- Melting Point: 208-210 °C
- Boiling Point: 507.24°C (rough estimate)
- Flash Point: 396.6 °C
- Refractive Index: 1.5740 (estimate)
- Solubility: DMF: 20 mg/mL, clear, colorless
- Stability/Shelf Life: Light Sensitive - Protect from Light
- PSA: 138.46000
- LogP: -0.18520
- Sensitiveness: Humidity sensitive
- λmax: 360(Phosphate buffer sol.)(lit.)
- Solubility: Not determined
4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22-S24/25
- FLUKA BRAND F CODES:10-21
- Storage Condition:−20°C
4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R025214-1g |
4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside |
37067-30-4 | 98% | 1g |
¥725 | 2024-05-24 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R025214-250mg |
4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside |
37067-30-4 | 98% | 250mg |
¥241 | 2024-05-24 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M3030-250MG |
4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside |
37067-30-4 | >98.0%(HPLC) | 250mg |
¥260.00 | 2024-04-15 | |
TRC | M334000-250mg |
4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside |
37067-30-4 | 250mg |
$207.00 | 2023-05-17 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-252184D-5 g |
4-Methylumbelliferyl N-acetyl-β-D-glucosaminide, |
37067-30-4 | 5g |
¥5,641.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-252184E-10 g |
4-Methylumbelliferyl N-acetyl-β-D-glucosaminide, |
37067-30-4 | 10g |
¥10,101.00 | 2023-07-11 | ||
abcr | AB167512-250 mg |
4-Methylumbelliferyl-N-acetyl-beta-D-glucosaminide, 98%; . |
37067-30-4 | 98% | 250 mg |
€122.10 | 2023-07-20 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69136-500mg |
4-Methylumbelliferyl-2-acetamido-2-deoxy-β-D-Glucopyranoside |
37067-30-4 | 98% | 500mg |
¥2503.00 | 2022-04-26 | |
TRC | M334000-5g |
4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside |
37067-30-4 | 5g |
$ 3024.00 | 2023-09-07 | ||
Fluorochem | 033740-5g |
4-Methylumbelliferyl-N-acetyl-?-D-glucosaminide |
37067-30-4 | 95% | 5g |
£574.00 | 2022-03-01 |
4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:37067-30-4)4-Methylumbelliferyl-2-acetamido-2-deoxy-β-D-glucopyranoside
Order Number:1695693
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:02
Price ($):discuss personally
4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Related Literature
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Malinda Salim,Brian O'Sullivan,Sally L. McArthur,Phillip C. Wright Lab Chip, 2007,7, 64-70
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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Alexis Perea,Karim Zaghib,Daniel Bélanger J. Mater. Chem. A, 2015,3, 2776-2783
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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9. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
37067-30-4 (4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:37067-30-4)4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside
Purity:99%/99%
Quantity:5g/10g
Price ($):457.0/794.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:37067-30-4)4-METHYLUMBELLIFERYL-N-ACETYL-BETA-D-GLUCOSAMINIDE
Purity:99.9%
Quantity:200kg
Price ($):discuss personally